Cas no 1156239-99-4 (2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1156239-99-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.21
• CID: 5073451
• Update Time: 2025-06-13

2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-4(3H)-pyrimidinone
• 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H10N2O2/c1-15-9-5-3-2-4-8(9)11-12-7-6-10(14)13-11/h2-7H,1H3,(H,12,13,14)
• InChI Key： SFCZGSJIQWEDRU-UHFFFAOYSA-N
• SMILES： C1C=CC(C2=NC=CC(=O)N2)=C(OC)C=1

Additional information on 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one (CAS: 1156239-99-4)

The compound 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one (CAS: 1156239-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, belonging to the dihydropyrimidinone (DHPM) family, has been extensively studied for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have further elucidated its mechanism of action and explored its utility in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers employed a combination of molecular docking, kinetic assays, and cellular studies to demonstrate that this compound selectively targets CDK2 and CDK9, leading to cell cycle arrest and apoptosis in cancer cells. The study highlighted the compound's potential as a lead candidate for the development of novel anticancer therapies.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. These findings suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. A recent preprint on ChemRxiv detailed the synthesis and evaluation of a series of derivatives of 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimal cytotoxicity to mammalian cells.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's versatile pharmacological profile and recent advancements in its characterization underscore its potential as a valuable scaffold for drug development.

In conclusion, 2-(2-Methoxyphenyl)-3,4-dihydropyrimidin-4-one (CAS: 1156239-99-4) represents a promising candidate for therapeutic intervention in various diseases. Ongoing research efforts are expected to further elucidate its mechanisms and expand its applications, paving the way for the development of novel and effective treatments.